Cas no 1559664-92-4 (1,6-Dioxaspiro[2.5]octane-2-carboxylic acid, 2-ethyl-5-methyl-, ethyl ester)

• Product Name: 1,6-Dioxaspiro[2.5]octane-2-carboxylic acid, 2-ethyl-5-methyl-, ethyl ester
• CAS No: 1559664-92-4
• MF: C₁₂H₂₀O₄
• MW: 228.284804344177
• CID: 5275233
• Update Time: 2025-05-20

1,6-Dioxaspiro[2.5]octane-2-carboxylic acid, 2-ethyl-5-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,6-Dioxaspiro[2.5]octane-2-carboxylic acid, 2-ethyl-5-methyl-, ethyl ester
• Ethyl 2-ethyl-5-methyl-1,6-dioxaspiro[2.5]octane-2-carboxylate

• Inchi： 1S/C12H20O4/c1-4-12(10(13)14-5-2)11(16-12)6-7-15-9(3)8-11/h9H,4-8H2,1-3H3
• InChI Key： JRXVNKAHBZFJNP-UHFFFAOYSA-N
• SMILES： O1C2(CCOC(C)C2)C1(CC)C(OCC)=O

Additional information on 1,6-Dioxaspiro[2.5]octane-2-carboxylic acid, 2-ethyl-5-methyl-, ethyl ester

1,6-Dioxaspiro[2.5]octane-2-carboxylic acid, 2-ethyl-5-methyl-, ethyl ester (CAS No. 1559664-92-4)

The compound 1,6-Dioxaspiro[2.5]octane-2-carboxylic acid, 2-ethyl-5-methyl-, ethyl ester (CAS No. 1559664-92-4) is a unique organic molecule with a spirocyclic structure. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing only one atom, creating a distinctive bicyclic framework. The presence of the dioxaspiro group in its structure indicates the presence of two oxygen atoms within the spiro system, adding complexity and functionality to the molecule.

Recent studies have highlighted the potential of spiro compounds like 1,6-Dioxaspiro[2.5]octane-2-carboxylic acid, 2-ethyl-5-methyl-, ethyl ester in various fields, including drug discovery and materials science. The spirocyclic structure is known to confer unique electronic and steric properties, making it an attractive candidate for designing bioactive molecules. For instance, researchers have explored the use of such compounds as scaffolds for developing novel antibiotics and anticancer agents due to their ability to interact with biological targets in a highly specific manner.

The ethyl ester functional group in this compound plays a significant role in its chemical reactivity and solubility properties. Ester groups are commonly used in organic synthesis as protective groups for carboxylic acids and can be readily converted into other functional groups depending on the desired application. In recent advancements, chemists have utilized such esters in click chemistry reactions to construct complex molecules with high precision and efficiency.

Moreover, the 2-ethyl-5-methyl substituents on the spirocyclic core introduce additional steric bulk and electronic effects, which can influence the compound's behavior in different chemical environments. These substituents have been shown to enhance the stability of the molecule under certain reaction conditions while also contributing to its selectivity in binding interactions with biological macromolecules.

In terms of synthesis, 1,6-Dioxaspiro[2.5]octane-2-carboxylic acid, 2-ethyl-5-methyl-, ethyl ester can be prepared through a variety of methods, including ring-closing metathesis and traditional cyclization reactions. Recent breakthroughs in catalytic methods have enabled more efficient and environmentally friendly routes to such complex structures. For example, the use of Grubbs catalyst for olefin metathesis has been reported as an effective strategy for constructing spirocyclic systems with high yield and purity.

From an applications perspective, this compound has shown promise in polymer chemistry as well. The spirocyclic structure can serve as a building block for designing advanced materials with tailored mechanical and thermal properties. Researchers have demonstrated that incorporating such motifs into polymer backbones can significantly enhance their flexibility and resistance to degradation under harsh conditions.

In conclusion, 1,6-Dioxaspiro[2.5]octane-2-carboxylic acid, 2-ethyl-5-methyl-, ethyl ester (CAS No. 1559664-92-4) is a versatile compound with a rich structural complexity that opens up numerous possibilities for innovation across various scientific domains. Its unique combination of spirocyclic architecture and functional groups positions it as a valuable tool for advancing modern chemical research and development.